1-(5-chloro-2-hydroxyphenyl)-2-(1H-1-imidazolyl)-1-ethanone

• CAS No.: 80930-52-5
• Molecular Formula: C11H9ClN2O2
• Molecular Weight: 236.65 g/mol
• IUPAC Name: 1-(5-chloro-2-hydroxyphenyl)-2-imidazol-1-ylethanone
• InChI: InChI=1S/C11H9ClN2O2/c12-8-1-2-10(15)9(5-8)11(16)6-14-4-3-13-7-14/h1-5,7,15H,6H2
• InChI Key: XBGOJDYCSPCOPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)CN2C=CN=C2)O

Description

1-(5-chloro-2-hydroxyphenyl)-2-(1H-1-imidazolyl)-1-ethanone is a useful research compound. Its molecular formula is C11H9ClN2O2 and its molecular weight is 236.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Imidazole (17.9 g, 0.26 mol) was added to a solution of 2-bromo-1-(5-chloro-2-hydroxyphenyl)-1-ethanone [compound (4-1)] (21.8 g, 87.7 mmol) in N,N-dimethylformamide (50 mL), and the resultant mixture was stirred for 17 hours at room temperature. The reaction mixture was added to ice-water, followed by extraction with ethyl acetate. The organic layer was washed with water, and dried over magnesium sulfate. Subsequently, the solvent was removed under reduced pressure. The residue was purified through silica gel column chromatography, followed by drying under reduced pressure, to thereby yield 1-(5-chloro-2-hydroxyphenyl)-2-(1H-1-imidazolyl)-1-ethanone as colorless crystals (17.1 g, yield: 82.4%).